10-Methoxydihydrofuscin
Overview
Description
10-Methoxydihydrofuscin is a natural product found in Oidiodendron griseum with data available.
Scientific Research Applications
Antagonist of the Human CCR5 Receptor
10-Methoxydihydrofuscin, along with other compounds, has been isolated from the soil fungus Oidiodendron griseum. These compounds effectively compete with macrophage inflammatory protein (MIP)-1 alpha for binding to the human CCR5 receptor, an important target in HIV-1 treatment that interferes with HIV entry into cells (Yoganathan et al., 2003).
Production by Endophytic Fungal Strains
Endophytic fungal strains from Apodytes dimidiata have been found to produce camptothecin and 10-hydroxycamptothecin, both important precursors for anticancer drugs. These fungi, identified as Fusarium solani, produce these compounds in their mycelia, indicating potential for production applications (Shweta et al., 2010).
Antibacterial Activity
Quaternized 10-methoxycanthin-6-one derivatives have been synthesized and evaluated for their antibacterial activity against various bacteria. This research indicates potential applications of these compounds in the development of natural-sourced bactericides and preservatives (Li et al., 2019).
Anticancer Activity
10-Methoxy-9-nitrocamptothecin (MONCPT) has been identified to possess potent anti-tumor activity in A549 cells, both in vitro and in vivo. The mechanism of action involves inducing cell cycle G2/M arrest, mediated through p53 and p38 MAPK pathways, suggesting its potential in anticancer therapy (Zhang et al., 2010).
Antiangiogenesis Response in Cancer Treatment
MONCPT has also been observed to have significant antiangiogenesis response in human endothelial cells, which contributes to its antitumor activity. This indicates its potential use in cancer treatments focusing on inhibiting angiogenesis (Yang et al., 2006).
Endophytic Fungus Producing Camptothecin Analogues
A novel endophytic fungus from Camptotheca acuminata has been shown to produce camptothecin and its analogues. This discovery opens avenues for using endophytic fungi as alternative sources for plant secondary metabolite production (Kusari et al., 2009).
properties
Product Name |
10-Methoxydihydrofuscin |
|---|---|
Molecular Formula |
C16H20O6 |
Molecular Weight |
308.33 g/mol |
IUPAC Name |
5,6-dihydroxy-1-methoxy-4,8,8-trimethyl-1,4,9,10-tetrahydropyrano[4,3-f]chromen-2-one |
InChI |
InChI=1S/C16H20O6/c1-7-9-10(14(20-4)15(19)21-7)8-5-6-16(2,3)22-13(8)12(18)11(9)17/h7,14,17-18H,5-6H2,1-4H3 |
InChI Key |
VKCBFLWECIFSKY-UHFFFAOYSA-N |
Canonical SMILES |
CC1C2=C(C(=C3C(=C2C(C(=O)O1)OC)CCC(O3)(C)C)O)O |
synonyms |
10-methoxydihydrofuscin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[[4-[(E)-3-(hydroxyamino)-3-oxoprop-1-enyl]phenyl]methyl]-4-pyrrolidin-1-ylbenzamide](/img/structure/B1243416.png)
![(5-methyl-2-oxo-1,3-dioxol-4-yl)methyl (5R,6S)-6-[(1R)-1-hydroxyethyl]-3-(methoxymethyl)-7-oxo-4-thia-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate](/img/structure/B1243417.png)
![8-[(E)-3-Bromostyryl]-3,7-dimethyl-1-propargylxanthine](/img/structure/B1243419.png)
![(2R)-N-[(2S)-1-amino-3,3-dimethyl-1-oxobutan-2-yl]-2-[3-(4-chlorophenyl)propyl]-N'-hydroxybutanediamide](/img/structure/B1243426.png)
![methyl (2E)-2-[(2-chlorophenyl)hydrazinylidene]-2-[[5-[hydroxy(phenyl)methyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetate](/img/structure/B1243439.png)